Cas no 219915-41-0 ((e)-3-[4-(hydroxymethyl)phenyl]prop-2-enoic Acid)
![(e)-3-[4-(hydroxymethyl)phenyl]prop-2-enoic Acid structure](https://www.kuujia.com/scimg/cas/219915-41-0x500.png)
219915-41-0 structure
Product name:(e)-3-[4-(hydroxymethyl)phenyl]prop-2-enoic Acid
(e)-3-[4-(hydroxymethyl)phenyl]prop-2-enoic Acid Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-[4-(hydroxymethyl)phenyl]prop-2-enoic acid
- 4-(Hydroxymethyl)cinnamic acid
- SureCN2300813
- MB04671
- FT-0695964
- 3-(4-(HYDROXYMETHYL)PHENYL)ACRYLIC ACID
- 3-[4-(HYDROXYMETHYL)PHENYL]PROP-2-ENOIC ACID
- WBVWJXSDIOLYPW-UHFFFAOYSA-N
- DB-294834
- AKOS010805584
- 4-hydroxymethylcinnamic acid
- 219915-41-0
- (e)-3-[4-(hydroxymethyl)phenyl]prop-2-enoic Acid
-
- Inchi: InChI=1S/C10H10O3/c11-7-9-3-1-8(2-4-9)5-6-10(12)13/h1-6,11H,7H2,(H,12,13)
- InChI Key: WBVWJXSDIOLYPW-UHFFFAOYSA-N
- SMILES: C1=CC(=CC=C1CO)C=CC(=O)O
Computed Properties
- Exact Mass: 178.062994177g/mol
- Monoisotopic Mass: 178.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.2
- Topological Polar Surface Area: 57.5Ų
(e)-3-[4-(hydroxymethyl)phenyl]prop-2-enoic Acid Related Literature
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Arun Kumar Yadav,Anita,Sunil Kumar,Anjali Panchwanee,V. Raghavendra Reddy,Sajal Biring RSC Adv., 2017,7, 39434-39442
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Prasanta Ray Bagdi,R. Sidick Basha RSC Adv., 2015,5, 61337-61344
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M. Malavolti,A. Brandi,A. Salvini,D. Giomi RSC Adv., 2015,5, 77341-77347
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Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
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Hang Ma,Daniel B. Niesen,Ang Cai,Bongsup P. Cho,Wen Tan,Qiong Gu,Jun Xu,Navindra P. Seeram RSC Adv., 2015,5, 107904-107915
219915-41-0 ((e)-3-[4-(hydroxymethyl)phenyl]prop-2-enoic Acid) Related Products
- 19675-63-9(4-(2-Carboxyvinyl)benzoic Acid)
- 16323-43-6(1,4-Benzenediacrylic Acid)
- 140-10-3(trans-Cinnamic acid)
- 940-61-4(3-(4-methylphenyl)prop-2-enoic acid)
- 3029-79-6(3-Methylcinnamic Acid)
- 621-82-9(Cinnamic acid)
- 9045-22-1(Heparin lithium salt)
- 14473-89-3(3-Methylcinnamic acid)
- 102-94-3((2Z)-3-phenylprop-2-enoic acid)
- 1866-39-3(4-Methylcinnamic acid)
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